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Compound Name:
carboxylicacid

Cat. No.: B15247001

Get Quote

Technical Guide: 3-Chloro-6-iodopyrazine-2-
carboxylic Acid

Core Scaffold for Orthogonal Drug Discovery & Fragment-Based Design

Executive Summary

3-Chloro-6-iodopyrazine-2-carboxylic acid (and its methyl ester, CAS 2119746-38-0) represents
a high-value heterocyclic scaffold characterized by three chemically distinct functional handles:
a carboxylic acid (C2), a chloride (C3), and an iodide (C6).

Its utility lies in its chemoselectivity: the significant reactivity difference between the C6-iodide
(labile to Pd-catalyzed coupling) and the C3-chloride (resistant to mild Pd-coupling but highly
activated for SNAr) allows researchers to "program” the synthesis of complex trisubstituted
pyrazines without the need for protecting groups. This guide outlines the synthesis, physical
properties, and reactivity logic for this compound.[1]

Chemical Profile & Properties[1][2][3][4][5][6]
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Property

Data | Description

Compound Name

3-Chloro-6-iodopyrazine-2-carboxylic acid

Common Derivative

Methyl 3-chloro-6-iodopyrazine-2-carboxylate

CAS (Methyl Ester)

2119746-38-0

Molecular Formula

CsH2CIIN202 (Acid) / CeHaClIN202 (Methyl
Ester)

284.44 g/mol (Acid) / 298.47 g/mol (Methyl

Molecular Weight
Ester)
Appearance Off-white to pale yellow solid
» Soluble in DMSO, DMF, MeOH, DCM.[2] Poorly
Solubility ]
soluble in water.
] ~2.5-3.0 (Predicted due to electron-withdrawing
pKa (Acid)
halogens)
2-8°C, protect from light (lodide sensitivity),
Storage

under inert atmosphere.

Synthetic Methodology

The synthesis of the 3-chloro-6-iodo core typically proceeds via a regioselective electrophilic
halogenation followed by a Sandmeyer reaction. The starting material is the commercially
available methyl 3-aminopyrazine-2-carboxylate.

Protocol: Step-by-Step Synthesis
Step 1. C6-lodination (Electrophilic Aromatic Substitution)

The amino group at C3 activates the C6 position (para-like relationship) for electrophilic attack.
» Reagents: Methyl 3-aminopyrazine-2-carboxylate (1.0 eq), N-lodosuccinimide (NIS, 1.1 eq).
e Solvent: DMF or Acetonitrile.

e Conditions: Stir at RT for 4-12 hours.
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e Mechanism: The amino group directs the iodonium ion (

) to the C6 position.

o Workup: Dilute with water, filter the precipitate.

e Product: Methyl 3-amino-6-iodopyrazine-2-carboxylate.

Step 2: C3-Chlorination (Sandmeyer Reaction)

Conversion of the amino group to a chloride using diazotization.

Reagents: Step 1 Product (1.0 eq), Sodium Nitrite (NaNOz2, 1.5 eq), HCI (conc.), CuCl
(catalytic).

Solvent: Water/Acetic Acid or concentrated HCI.

Conditions: Cool to 0°C. Add NaNO:2 slowly (diazotization). Stir 30 min. Add CuCI/HCI
source. Warm to RT.

Mechanism: Formation of the diazonium salt (

) followed by radical/nucleophilic displacement by chloride.

Product:Methyl 3-chloro-6-iodopyrazine-2-carboxylate.

Step 3: Hydrolysis (Optional)

To obtain the free acid.
e Reagents: LIOH (1.1 eq) in THF/Water (1:1).
e Conditions: Stir at 0°C for 1 hour (Control carefully to avoid SNAr of the Cl/I by hydroxide).

o Workup: Acidify with 1M HCI to pH 3, extract with EtOAC.

Step 3: LIOH, THF/H20
__(Controlled Hydrolysis)

3-Chloro-6-iodopyrazine-
2-carboxylic acid

, HC, Cu
Methyl 3-amino- Reaction at C3) Methyl 3-chloro-

6-iodopyrazine-2-carboxylate

6-iodopyrazine-2-
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Figure 1: Synthetic route from commercially available precursors to the target scaffold.

Reactivity & Orthogonal Functionalization

The power of this scaffold lies in the ability to react at specific positions sequentially.

Reactivity Hierarchy

o C6-lodide (Most Reactive to Pd): The C-I bond is the weakest. It undergoes oxidative
addition with Pd(0) rapidly.

o Reaction: Suzuki-Miyaura, Sonogashira, Stille couplings.
o Conditions: Pd(PPhs)4, Na2COs, mild heat (40-60°C).

e C3-Chloride (Most Reactive to SNAr): The C3 position is highly electron-deficient due to the
ortho-ester and the ring nitrogen (N4).

o Reaction: Nucleophilic Aromatic Substitution (SNAr) with amines, thiols, or alkoxides.

o Conditions: Mild base (DIEA), RT to 60°C. Note: Can be competitive with Pd-coupling if
temperatures are too high.

e C2-Carboxyl (Amide Coupling): Standard peptide coupling.
o Reaction: Amide bond formation.[3]

o Conditions: HATU, EDC/HOBt.

Strategic Workflow

To build a trisubstituted pyrazine:
o First: Perform Suzuki coupling at C6 (lodine). The Chlorine at C3 remains intact.

e Second: Perform SNAr at C3 (Chlorine) to introduce an amine.
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e Third: Hydrolyze the ester and couple the acid (C2).

3-Chloro-6-iodopyrazine-

2-carboxylate

\

Path A (Preferred): \\ Path B (Risk):
Suzuki Coupling (Pd) \  SNAr at C3 first
Selects C-I over C-Cl (Risk of de-iodination)

A/

C3-Amino Derivative
(via SNAr)

C6-Aryl Derivative

Step 2: SNAr at C3
Displace Cl with Amine)

Trisubstituted

Pyrazine Drug Candidate

Click to download full resolution via product page

Figure 2: Orthogonal reactivity logic. Path A allows for controlled sequential substitution.

Applications in Drug Discovery
Kinase Inhibitors

Pyrazine cores are prevalent in kinase inhibitors (e.g., Favipiravir analogs, though Favipiravir is
a viral RdRp inhibitor). The 3-chloro-6-iodo scaffold allows for:

» Hinge Binding: Introduction of an aminopyridine or similar motif at C3 (via SNAr) to interact
with the kinase hinge region.

» Solvent Front: Extension at C6 (via Suzuki) to reach the solvent pocket or hydrophobic back-
pocket.

Fragment-Based Drug Discovery (FBDD)
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The scaffold is small (MW < 300) and rigid. It serves as an ideal "hub" for growing fragments in
defined vectors (120° separation between substituents).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. medjpps.com [medjpps.com]

e 2. Cross-Coupling [sigmaaldrich.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.mdpi.com/2673-4583/18/1/87
https://www.benchchem.com/product/b15247001?utm_src=pdf-custom-synthesis#bc-rfq
https://medjpps.com/mjpps/uploads/topics/17217607393967.pdf
https://www.sigmaaldrich.com/US/en/applications/chemistry-and-synthesis/synthetic-methods/cross-coupling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15247001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 3. Acomprehensive update on the structure and synthesis of potential drug targets for
combating the coronavirus pandemic caused by SARS-CoV-2 - PMC [pmc.ncbi.nim.nih.gov]

e 4. mdpi.com [mdpi.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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